Benzene, [[(1,1-dimethyl-2-nonynyl)oxy]methyl]-

• CAS No.: 143212-51-5
• Molecular Formula: C18H26O
• Molecular Weight: 258.4 g/mol
• IUPAC Name: 2-methyldec-3-yn-2-yloxymethylbenzene
• InChI: InChI=1S/C18H26O/c1-4-5-6-7-8-12-15-18(2,3)19-16-17-13-10-9-11-14-17/h9-11,13-14H,4-8,16H2,1-3H3
• InChI Key: SSZHOAPOCCKSPE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC#CC(C)(C)OCC1=CC=CC=C1

Description

Benzene, [[(1,1-dimethyl-2-nonynyl)oxy]methyl]- is a chemical compound with a complex structure that includes a benzene ring substituted with a 1,1-dimethyl-2-nonynyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzene, [[(1,1-dimethyl-2-nonynyl)oxy]methyl]- typically involves the reaction of benzene with 1,1-dimethyl-2-nonynyl alcohol under specific conditions. The reaction is often catalyzed by an acid or base to facilitate the formation of the ether linkage. The reaction conditions, such as temperature and solvent, can vary depending on the desired yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of Benzene, [[(1,1-dimethyl-2-nonynyl)oxy]methyl]- may involve continuous flow reactors to ensure consistent quality and high yield. The use of advanced catalysts and optimized reaction conditions can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

Benzene, [[(1,1-dimethyl-2-nonynyl)oxy]methyl]- can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into simpler hydrocarbons.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst can be used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nitrating agents (HNO₃) are commonly used under acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while substitution reactions can produce halogenated or nitrated derivatives.

Scientific Research Applications

Benzene, [[(1,1-dimethyl-2-nonynyl)oxy]methyl]- has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which Benzene, [[(1,1-dimethyl-2-nonynyl)oxy]methyl]- exerts its effects involves interactions with various molecular targets. The compound can interact with enzymes and receptors, influencing biochemical pathways and cellular processes. The specific pathways involved depend on the context of its application, such as in medicinal chemistry or industrial processes.

Comparison with Similar Compounds

Similar Compounds

• Benzene, 1,1’-(1,2-dimethyl-1,2-ethanediyl)bis-
• Benzene, [[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-

Uniqueness

Benzene, [[(1,1-dimethyl-2-nonynyl)oxy]methyl]- is unique due to its specific substitution pattern and the presence of the 1,1-dimethyl-2-nonynyl group. This structural feature imparts distinct chemical and physical properties, making it valuable for specialized applications in research and industry.